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Compound of Interest

Compound Name: 5-Cyano-2-picoline

Cat. No.: B057721 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of 5-Cyano-2-
picoline, a vital component in various synthetic processes. Adherence to these protocols is

crucial for minimizing risks and complying with regulatory standards.

Key Properties and Safety Data
Understanding the physicochemical properties of 5-Cyano-2-picoline is the first step toward

safe handling. The following table summarizes essential quantitative data for this compound.

Property Value Source

Molecular Formula C₇H₆N₂ Thermo Fisher Scientific

Melting Point/Range -94 °F / -70 °C Sigma-Aldrich

Boiling Point/Range 262 - 264 °F / 128 - 129 °C Sigma-Aldrich

Density 0.943 g/cm³ at 77 °F / 25 °C Sigma-Aldrich

Flash Point 28 °C / 82.4 °F Fisher Scientific[1]

Autoignition Temperature 537 °C / 998.6 °F Fisher Scientific[1]
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The primary method for the disposal of 5-Cyano-2-picoline is through an approved waste

disposal plant.[1][2] It is imperative to consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[1]

Pre-Disposal and Handling
Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including flame-retardant antistatic protective clothing, protective gloves, and eye/face

protection. Work should be conducted under a fume hood.

Container Management: Keep the chemical in its original, tightly closed container in a dry,

cool, and well-ventilated place.[1] Do not mix with other waste.

Spill Management: In case of a spill, cover drains to prevent entry into the sewer system.[3]

Absorb the spill with an inert material (e.g., sand, silica gel, Chemizorb®) and collect it in a

suitable, closed container for disposal.[3] Use only non-sparking tools and take

precautionary measures against static discharge.[1]

Step-by-Step Disposal Procedure
Waste Classification: Classify 5-Cyano-2-picoline as a hazardous waste. Its hazard

classifications include flammable liquid and vapor, harmful if swallowed or inhaled, toxic in

contact with skin, and causing severe skin burns and eye damage.

Contact a Licensed Waste Disposal Company: Arrange for the collection and disposal of the

chemical with a licensed and approved waste disposal contractor.

Packaging and Labeling: Ensure the waste container is properly labeled with the chemical

name and associated hazards. Keep the chemical in its original container.

Documentation: Maintain all necessary documentation related to the disposal process as

required by your institution and local regulations.

Decontamination: Thoroughly decontaminate any equipment or surfaces that have come into

contact with 5-Cyano-2-picoline. Wash hands and any exposed skin thoroughly after

handling.[1]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 5-Cyano-2-
picoline.
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Caption: Logical workflow for the safe disposal of 5-Cyano-2-picoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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